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Compound of Interest

Compound Name: Flumizole

Cat. No.: B1672887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Flumizole, a non-steroidal anti-

inflammatory drug (NSAID). This document outlines its core physicochemical properties,

mechanism of action, and includes detailed experimental protocols and quantitative data for

researchers in drug development.

Core Properties of Flumizole
Property Value Reference

CAS Number 36740-73-5 [1][2]

Molecular Weight 348.32 g/mol [1][2]

Molecular Formula C₁₈H₁₅F₃N₂O₂ [1]

Mechanism of Action: Cyclooxygenase Inhibition
Flumizole functions as a potent anti-inflammatory agent by inhibiting the cyclooxygenase

(COX) enzyme. This inhibition prevents the conversion of arachidonic acid into prostaglandins,

which are key mediators of inflammation, pain, and fever. The primary mechanism involves

blocking the synthesis of prostaglandin E2 (PGE2).

Signaling Pathway
The following diagram illustrates the signaling pathway affected by Flumizole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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